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Compound of Interest

Compound Name: Rhodamine 800

Cat. No.: B170763 Get Quote

For researchers, scientists, and professionals in drug development, the responsible handling

and disposal of chemical reagents are paramount to ensuring a safe laboratory environment

and protecting the broader ecosystem. Rhodamine 800, a near-infrared fluorescent dye,

requires specific disposal procedures due to its potential hazards. This guide provides

essential, step-by-step instructions for the proper disposal of Rhodamine 800, aligning with

best practices for laboratory safety and regulatory compliance.

Immediate Safety and Hazard Information
Rhodamine 800 and related rhodamine compounds are considered hazardous. They can be

harmful if swallowed, inhaled, or absorbed through the skin, and may cause serious eye

irritation or damage.[1] Furthermore, these dyes are recognized as being toxic to aquatic life

with long-lasting effects, underscoring the importance of preventing their release into the

environment.[1][2]

Personal Protective Equipment (PPE) is mandatory when handling Rhodamine 800 waste.

This includes, but is not limited to:

Safety goggles or face shield

Chemical-resistant gloves

A lab coat or other protective clothing
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In situations where dust may be generated, a NIOSH-approved N95 respirator is

recommended

Quantitative Hazard Data for Rhodamine 800
For quick reference, the following table summarizes key identifiers and hazard information for

Rhodamine 800.

Identifier Value Source

CAS Number 137993-41-0

Molecular Formula C₂₆H₂₆ClN₃O₅

Molecular Weight 495.95 g/mol

Hazard Classifications

Harmful if swallowed, in

contact with skin, or if inhaled.

May intensify fire; oxidizer.

Storage Class 11 - Combustible Solids

Step-by-Step Disposal Protocol for Rhodamine 800
Adherence to a stringent disposal protocol is crucial. The following steps provide a clear

workflow for the safe disposal of Rhodamine 800 from the point of generation to its final

removal from your facility.

1. Waste Identification and Segregation:

Characterize the Waste: As the generator, you are responsible for correctly identifying the

waste as hazardous. All waste containing Rhodamine 800, including unused product,

contaminated labware (e.g., pipette tips, vials), and contaminated PPE, must be treated as

hazardous waste.

Segregate Waste Streams: Do not mix Rhodamine 800 waste with non-hazardous trash or

other incompatible chemical waste streams. Store it separately to prevent dangerous

reactions.
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2. Waste Collection and Containerization:

Use Appropriate Containers: Collect solid Rhodamine 800 waste in a clearly labeled,

durable, and sealable container. For liquid waste (e.g., solutions containing Rhodamine
800), use a leak-proof container made of a material compatible with the solvents used.

Ensure the container has a secure screw-top cap.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"

and the full chemical name, "Rhodamine 800." Note the primary hazards (e.g., Toxic,

Oxidizer).

Container Filling: Do not overfill waste containers. Leave at least 10% of headspace to allow

for expansion of contents.

3. Storage of Hazardous Waste:

Designated Storage Area: Store the sealed and labeled waste container in a designated

Satellite Accumulation Area (SAA). This area should be located at or near the point of waste

generation and under the control of laboratory personnel.

Secondary Containment: It is best practice to place the primary waste container within a

larger, chemically resistant secondary container to contain any potential leaks or spills.

Incompatible Materials: Ensure that Rhodamine 800 waste, which may act as an oxidizer, is

not stored with flammable or combustible materials.

4. Arranging for Final Disposal:

Licensed Waste Disposal Service: The final disposal of Rhodamine 800 waste must be

handled by a licensed professional hazardous waste disposal company. Do not attempt to

dispose of this chemical down the drain or in regular solid waste.

Follow Institutional Procedures: Adhere to your institution's specific procedures for

hazardous waste pickup. This typically involves contacting your Environmental Health and

Safety (EHS) department to schedule a collection.
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Regulatory Compliance: The entire disposal process must comply with all applicable federal,

state, and local regulations, such as those established by the Environmental Protection

Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).

Visualizing the Disposal Workflow
To further clarify the procedural flow for the proper disposal of Rhodamine 800, the following

diagram outlines the key decision points and actions.
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Caption: Workflow for the safe disposal of Rhodamine 800 waste.
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By implementing these procedures, your laboratory can maintain a high standard of safety,

ensure regulatory compliance, and contribute to the protection of our environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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